Cas no 746607-46-5 (2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide)

• Product Name: 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide
• CAS No: 746607-46-5
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 3107048
• PubChem ID: 2110804
• Update Time: 2025-05-25

2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-N-methylacetamide
• 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide
• 746607-46-5
• 2-Chloro-N-(2-((2-ethylphenyl)amino)-2-oxoethyl)-N-methylacetamide
• CS-0292266
• AKOS000117542
• Z56983034
• 2-[(2-chloroacetyl)-methylamino]-N-(2-ethylphenyl)acetamide
• 2-CHLORO-N-{[(2-ETHYLPHENYL)CARBAMOYL]METHYL}-N-METHYLACETAMIDE
• EN300-09582
• SR-01000052686
• SR-01000052686-1

• Inchi： 1S/C13H17ClN2O2/c1-3-10-6-4-5-7-11(10)15-12(17)9-16(2)13(18)8-14/h4-7H,3,8-9H2,1-2H3,(H,15,17)
• InChI Key： IJSPOXPOJXUETA-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC(NC1C=CC=CC=1CC)=O)=O

Computed Properties

• Exact Mass: 268.0978555Da
• Monoisotopic Mass: 268.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide

Comprehensive Overview of 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide (CAS No. 746607-46-5)

2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide, with the CAS number 746607-46-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and crop protection. Researchers are particularly interested in its amide and chloroacetamide functional groups, which contribute to its reactivity and biological activity.

In recent years, the demand for novel N-methylacetamide derivatives has surged, driven by their versatility in synthesizing pharmacologically active molecules. The 2-ethylphenyl moiety in this compound enhances its lipophilicity, making it a candidate for studies targeting membrane-bound proteins or enzymes. Additionally, the presence of a carbamoylmethyl group offers opportunities for further chemical modifications, enabling the creation of libraries of analogs for high-throughput screening.

One of the trending topics in organic chemistry is the development of sustainable synthetic methodologies. 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide can be synthesized using green chemistry principles, such as catalyst-free reactions or solvent-free conditions, aligning with the global push for environmentally friendly practices. This aspect is particularly appealing to industries aiming to reduce their carbon footprint while maintaining high yields and purity.

From a pharmacological perspective, this compound's structural features suggest potential interactions with biological targets like kinases or G-protein-coupled receptors (GPCRs). Such interactions are critical in the design of new therapeutics for conditions like inflammation or metabolic disorders. The chloroacetamide group, in particular, is known for its ability to form covalent bonds with thiol groups in proteins, a property exploited in the development of irreversible inhibitors.

In agrochemical applications, 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide is studied for its herbicidal or fungicidal properties. The 2-ethylphenyl segment may contribute to its ability to penetrate plant cell walls, while the N-methylacetamide backbone could influence its mode of action. With the growing need for crop protection solutions that are both effective and environmentally benign, this compound represents a promising area of research.

The compound's CAS No. 746607-46-5 is frequently searched in academic and industrial databases, reflecting its relevance in current chemical research. Queries often focus on its synthetic routes, spectral data (NMR, IR, MS), and safety profiles. Researchers also look for information on its solubility and stability under various conditions, which are crucial for formulation development.

Another hot topic is the computational modeling of 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide. Molecular docking studies and density functional theory (DFT) calculations are employed to predict its binding affinities and reactivity, saving time and resources in experimental labs. Such in silico approaches are increasingly popular, as they align with the digital transformation of chemical research.

In summary, 2-chloro-N-{(2-ethylphenyl)carbamoylmethyl}-N-methylacetamide (CAS No. 746607-46-5) is a compound of broad interest due to its structural uniqueness and potential applications. Its study intersects with cutting-edge trends like green chemistry, drug discovery, and computational chemistry, making it a valuable subject for ongoing and future research endeavors.